Cas no 88444-75-1 (1,4-Benzenediol, 2,5-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,4-Benzenediol, 2,5-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 88444-75-1
• MF: C₂₀H₁₈O₆S₂
• MW: 418.483323574066
• CID: 632516
• PubChem ID: 71318018
• Update Time: 2025-04-19

1,4-Benzenediol, 2,5-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2,5-bis[(4-methylphenyl)sulfonyl]-
• 2,5-bis-(4-methylphenyl)sulfonylbenzene-1,4-diol
• 2,5-Bis(4-methylbenzene-1-sulfonyl)benzene-1,4-diol
• 88444-75-1
• DTXSID50748203

• Inchi： 1S/C20H18O6S2/c1-13-3-7-15(8-4-13)27(23,24)19-11-18(22)20(12-17(19)21)28(25,26)16-9-5-14(2)6-10-16/h3-12,21-22H,1-2H3
• InChI Key： NWPQZMNRPDNHFD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C=C(C(=CC=1O)S(C1C=CC(C)=CC=1)(=O)=O)O)(=O)=O

Computed Properties

• Exact Mass: 418.05448064g/mol
• Monoisotopic Mass: 418.05448064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 126Ų